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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671 Get Quote

Mordant Orange 6: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Mordant Orange 6 is a synthetic azo dye primarily utilized in the textile industry for coloring

wool, silk, and other fabrics. This document provides a comprehensive technical overview of

Mordant Orange 6, including its chemical and physical properties, synthesis, and mechanism

of action as a mordant dye. While extensively used in industrial applications, its utility within

biological research and drug development remains largely unexplored, with a notable absence

of published specific experimental protocols or established roles in cellular signaling pathways.

This guide consolidates the available technical data on Mordant Orange 6 and provides a

foundational understanding of its chemistry and general application as a mordant dye.

Chemical and Physical Properties
Mordant Orange 6, also known as C.I. 26520, is a disodium salt of a complex aromatic azo

compound.[1] Its key identifiers and physicochemical properties are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b606671?utm_src=pdf-interest
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.benchchem.com/product/b606671?utm_src=pdf-body
https://www.benchchem.com/product/b606671?utm_src=pdf-body
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 3564-27-0 [1][2]

Molecular Formula C19H12N4Na2O6S [1][2]

Molecular Weight 470.37 g/mol [1]

Appearance Red-orange powder [2]

Solubility

Soluble in water (80 g/L at 80

°C), slightly soluble in ethanol

and acetone

[2]

λmax 381 nm [2]

pH Indicator Range Yellow (10.5) to Red (12.0) [2]

Behavior in Solutions:

In concentrated sulfuric acid, it appears reddish-purple and turns yellowish-orange upon

dilution.[2]

In concentrated hydrochloric acid, it is purple and gradually becomes colorless.[2]

An aqueous solution turns light brownish-yellow with the addition of concentrated acid and

red-orange-brown with concentrated caustic soda.[2]

Synthesis
The synthesis of Mordant Orange 6 involves a two-step process: diazotization followed by an

azo coupling reaction.[1]

Diazotization: 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid is treated with a nitrite

source, typically sodium nitrite, in an acidic solution to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 2-Hydroxybenzoic acid

(salicylic acid) to form the final Mordant Orange 6 molecule.[1]
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Step 1: Diazotization

Step 2: Azo Coupling

4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
Diazonium Salt

NaNO2, Acid

Mordant Orange 62-Hydroxybenzoic acid

Click to download full resolution via product page

Figure 1: Synthesis workflow for Mordant Orange 6.

Mechanism of Action as a Mordant Dye
Mordant dyes are so named because they require a mordant to bind effectively to the

substrate. A mordant is typically a polyvalent metal ion, such as chromium or aluminum, that

forms a coordination complex with the dye molecule. This complex then binds to the material

being dyed, enhancing the fastness of the color.

The general mechanism can be understood as a three-part interaction: the mordant, the dye,

and the substrate.

Mordant Orange 6

Dye-Mordant Complex

Metal Ion (e.g., Cr³⁺, Al³⁺)

Fiber (e.g., Wool, Silk)

Dyed Fiber
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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